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Compound of Interest

Compound Name: N-hydroxy-2,4-dimethylbenzamide

Cat. No.: B13230157

Get Quote

A Strategic Technical Guide for Early-Stage
Assessment[1][2]
Executive Summary & Compound Risk Profile[1]
N-hydroxy-2,4-dimethylbenzamide (CAS: 1016501-42-0) represents a classic hydroxamic

acid scaffold, often explored in medicinal chemistry as a zinc-binding group (ZBG) for Histone

Deacetylase (HDAC) inhibition or urease inhibition.[1][2] While the 2,4-dimethyl substitution

pattern on the phenyl ring offers potential selectivity and lipophilicity improvements over

unsubstituted benzohydroxamic acids, the core hydroxamic acid moiety introduces specific

toxicological liabilities that must be screened early.[2]

Primary Safety Risks (The "Kill" Factors):

Genotoxicity (Ames Positive): Hydroxamic acids are structurally alerted for mutagenicity.

They can undergo metabolic activation (via sulfation or acetylation) to form reactive

nitrenium ions that alkylate DNA.

Metabolic Instability: Rapid hydrolysis to 2,4-dimethylbenzoic acid and hydroxylamine (a

known toxicophore) is a primary pharmacokinetic failure mode.[2]
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hERG Inhibition: The benzamide core, depending on side-chain interactions, carries a

baseline risk for QT prolongation.[2]

This guide outlines a self-validating screening cascade designed to identify these liabilities

before expensive in vivo studies are initiated.

Phase I: In Silico & Physicochemical Profiling[1][2]
Before wet-lab screening, establish the "druggability" baseline.[1][2] The 2,4-dimethyl groups

increase LogP compared to the parent benzohydroxamic acid, potentially affecting membrane

permeability and non-specific binding.[2]

Structural Alert Analysis[1][2]
Software: Derek Nexus / SARah / OECD QSAR Toolbox.[2]

Focus: Flag the hydroxamic acid group (

).[2]

Mechanism: Look for alerts related to Lossen rearrangement precursors or acyl-nitroso

intermediates, which are electrophilic and protein-reactive.[1][2]

Physicochemical Parameters (Experimental)
Kinetic Solubility: Nephelometry in PBS (pH 7.4).

Target:

for reliable assay readouts.

LogD (7.4): Shake-flask method.

Relevance: High lipophilicity (driven by dimethyl groups) may increase hERG liability and

hepatotoxicity.

Phase II: Genotoxicity Assessment (The Critical
Path)
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Rationale: Hydroxamic acids are frequently Ames positive.[2] Standard plate incorporation

methods may yield false negatives due to insufficient metabolic activation time. We utilize the

Pre-incubation Ames Test, which is more sensitive for this class.

Protocol: Pre-incubation Ames Test (OECD 471 adapted)
Objective: Detect base-pair substitutions (strain TA100, TA1535) and frameshifts (TA98, TA97).

Workflow:

Strains:Salmonella typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.

Metabolic Activation: 10% Rat Liver S9 fraction (Aroclor 1254 induced).

Critical Step: Hydroxamic acids often require S9 to demonstrate mutagenicity (conversion

to hydroxylamine or nitrenium ions).

Dosing: 5 concentrations (e.g., 0.5 to 5000

g/plate ).

Pre-incubation:

Mix bacteria + Test Compound + S9 mix.[2]

Incubate at 37°C for 20 minutesbefore adding top agar.

Why? Allows generation of short-lived reactive metabolites closer to the bacterial DNA.[1]

[2]

Plating: Pour onto Minimal Glucose Agar plates. Incubate 48h.

Validation Criteria:

Positive Control: 2-Aminoanthracene (requires S9); 4-Nitroquinoline-N-oxide (direct acting).

[1][2]

Threshold:
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2-fold increase in revertant colonies over vehicle control (DMSO) with a dose-response
trend.[1][2]

Phase III: Metabolic Stability & Reactive Metabolite
Trapping[1][2]
Rationale: The N-hydroxy amide bond is labile.[1][2] We must distinguish between simple

hydrolysis (clearance issue) and bioactivation (toxicity issue).

Microsomal Stability Assay
System: Pooled Human/Rat Liver Microsomes (0.5 mg protein/mL).

Cofactors: NADPH (for oxidation), UDPGA (for glucuronidation - optional but recommended

for hydroxamic acids).[2]

Timepoints: 0, 5, 15, 30, 60 min.

Analysis: LC-MS/MS (MRM mode).

Parent: N-hydroxy-2,4-dimethylbenzamide.[1][2][3][4][5]

Primary Metabolite:[1][2] 2,4-dimethylbenzoic acid (Hydrolysis product).[1]

Secondary Metabolite: Glucuronide conjugate (Direct Phase II).

Glutathione (GSH) Trapping
Objective: Detect reactive electrophiles (e.g., acyl-nitroso species).

Protocol: Incubate compound + Microsomes + NADPH + GSH (5 mM).

Detection: Scan for Neutral Loss of 129 Da (pyroglutamic acid) or precursor ion scanning for

GSH adducts via LC-MS.[1][2]

Interpretation: Presence of GSH adducts indicates potential for idiosyncratic toxicity (protein

binding).
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Phase IV: Cytotoxicity & Cardiotoxicity Screening[1]
[2]
Hepatotoxicity (HepG2 ATP Assay)

Cell Line: HepG2 (human liver carcinoma).

Duration: 24h and 72h exposure.[2]

Readout: Intracellular ATP (CellTiter-Glo).[1][2]

Why ATP? Hydroxamic acids can chelate intracellular iron/zinc, disrupting mitochondrial

metalloenzymes. ATP is a more sensitive early indicator of mitochondrial stress than MTT.

hERG Inhibition (Automated Patch Clamp)
Platform: QPatch or PatchXpress (CHO cells stably expressing hERG).

Concentration: 4-point titration (1, 10, 30, 100

).

Positive Control: E-4031.

Criteria:

is a "Red Flag" for QT prolongation.

Visualization of Screening Workflows
Strategic Decision Tree (Go/No-Go)
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Compound: N-hydroxy-2,4-dimethylbenzamide

Step 1: In Silico & PhysChem
(Solubility > 50uM?)

Step 2: Ames Test
(Pre-incubation Protocol)

Pass

Mutagenic?

STOP: Genotoxic Liability

Yes (Positive)

Step 3: Metabolic Stability
(Microsomes + GSH)

No (Negative)

Reactive Metabolites
or t1/2 < 10min?

STOP: High Clearance/Bioactivation

Yes

Step 4: Cytotox (HepG2) & hERG

No

hERG IC50 < 10uM
or HepG2 IC50 < 50uM?

STOP: Cardiotox/Hepatotox Risk

Yes

PROCEED: In Vivo PK/Tox

No

Click to download full resolution via product page
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Caption: Figure 1. Sequential "Go/No-Go" screening cascade prioritizing genotoxicity and

metabolic stability.

Metabolic Pathways & Bioactivation Risks[1][2]

N-hydroxy-2,4-dimethylbenzamide

Hydrolysis
(Carboxylesterases)

Oxidation
(CYP450)

Bioactivation

Glucuronidation
(UGT)

2,4-Dimethylbenzoic Acid
(Inactive/Excreted)

Hydroxylamine
(TOXIC: Hematotoxicity)

Nitrenium Ion
(DNA Binding / Mutagenic)

O-Glucuronide
(Excreted)

Click to download full resolution via product page

Caption: Figure 2.[1][2] Metabolic fate of N-hydroxy-2,4-dimethylbenzamide. Note the

divergence between safe clearance (Green) and toxicity (Red).

Data Presentation Standards
All screening data must be summarized in a comparative table against reference compounds

(e.g., SAHA/Vorinostat as a hydroxamic acid benchmark).

Table 1: Preliminary Toxicity Data Summary Template
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Assay Parameter
Threshold for
Concern

N-hydroxy-2,4-
dimethylbenza
mide

Reference
(SAHA)

Ames Test
Revertants (Fold

Change)
> 2.0x vs Vehicle

[To be

determined]

Positive (Strain

dependent)

HepG2 (ATP)
< 50 [To be

determined]
~5-10

hERG (Patch Clamp)
< 10 [To be

determined]
> 10

Stability (Microsomes) < 15 min
[To be

determined]
Variable

GSH Adducts Peak Area Ratio Detectable
[To be

determined]
Low
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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